Cas no 1691789-59-9 (Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy-)

• Product Name: Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy-
• CAS No: 1691789-59-9
• MF: C₂₅H₂₂BrNO₅
• MW: 496.349886417389
• CID: 5253414
• PubChem ID: 108403503
• Update Time: 2025-06-14

Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy-
• EN300-385407
• 1691789-59-9
• 2-(2-bromo-5-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid

• Inchi： 1S/C25H22BrNO5/c1-27(23(24(28)29)20-13-15(31-2)11-12-22(20)26)25(30)32-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21,23H,14H2,1-2H3,(H,28,29)
• InChI Key： IUZXPMQLPLUIQO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(=O)O)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

• Exact Mass: 495.06814g/mol
• Monoisotopic Mass: 495.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• Boiling Point: 647.9±55.0 °C(Predicted)
• pka: 3.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy-

Comprehensive Overview of Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy- (CAS No. 1691789-59-9)

The compound Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy- (CAS No. 1691789-59-9) is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating complex peptides, which are essential for drug development and biochemical studies.

One of the most searched topics related to this compound is its synthetic utility in modern medicinal chemistry. The Fmoc group is widely used because of its stability under basic conditions and ease of removal under mild acidic conditions. This property is critical for constructing peptide chains without unwanted side reactions. Additionally, the presence of a bromo substituent and a methoxy group in the molecule offers further functionalization opportunities, making it a versatile building block in organic synthesis.

Another trending topic in the scientific community is the demand for high-purity intermediates like Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy-. With the rise of personalized medicine and targeted therapies, the need for reliable and scalable synthetic routes has grown exponentially. This compound’s role in producing peptide-based therapeutics, such as GLP-1 analogs and antimicrobial peptides, aligns perfectly with current biomedical trends.

From an analytical perspective, researchers often inquire about the spectroscopic characterization of this compound. Techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to confirm its purity and structure. These methods are essential for ensuring the compound’s suitability in sensitive applications, such as drug formulation and bioconjugation.

Environmental and safety considerations are also hot topics among users searching for CAS No. 1691789-59-9. While the compound is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. This aligns with the broader industry shift toward green chemistry and sustainable laboratory practices.

In summary, Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-5-methoxy- is a critical intermediate in peptide synthesis and pharmaceutical research. Its unique properties, combined with the growing demand for peptide-based therapeutics, make it a subject of ongoing interest in the scientific community. By understanding its applications, synthetic routes, and analytical methods, researchers can leverage this compound to advance cutting-edge biomedical innovations.